Cas no 2782-91-4 (Tetramethylthiourea)

Tetramethylthiourea Properties

Names and Identifiers

• 1,1,3,3-Tetramethylthiourea
• 1,1,3,3-TETRAMETHYL-2-THIOUREA
• TETRAMETHYLTHIOUREA
• ((CH3)2N)2CS
• 1,1,3,3-tetramethyl-2-thio-ure
• Basthioryl
• N,N,N',N'-Tetramethylthiourea
• N,N,N’,N’-Tetramethylthioharnstoff
• NA-101
• Tetramethyl-2-thiourea
• tetramethyl-thioure
• Thiourea,tetramethyl-
• TMTU
• Urea, 1,1,3,3-tetramethyl-2-thio-
• Urea, thio-, tetramethyl-
• N,N,N',N'-Tetramethylthioure
• N,N,N',N'-tetramethyl-2-thiourea
• Thiourea,tetramethyl
• Urea,thio-,tetramethyl
• Thiourea, tetramethyl-
• thiourea, N,N,N',N'-tetramethyl-
• tetramethyl thiourea
• Tetramethyl-thiourea
• MNOILHPDHOHILI-UHFFFAOYSA-N
• J6T67A1P72
• TMTU, 1,1,3,3-Tetramethyl-2-thiourea
• A
• 1,1,3,3-Tetramethyl-2-thiourea,98%
• 10.14272/MNOILHPDHOHILI-UHFFFAOYSA-N.1
• NCGC00341713-01
• J-016889
• AI3-28290
• DTXSID5026126
• 4-04-00-00232 (Beilstein Handbook Reference)
• F1285-1701
• Urea,1,3,3-tetramethyl-2-thio-
• EINECS 220-488-0
• doi:10.14272/MNOILHPDHOHILI-UHFFFAOYSA-N.1
• HSDB 6777
• STK370053
• 2782-91-4
• AS-12238
• SCHEMBL15657
• TETRAMETHYL-2-THIOUREA, 1,1,3,3-
• CHEMBL12214
• Q22159079
• AKOS005445484
• CS-0151338
• NS00021983
• CCRIS 4871
• MFCD00008324
• SCHEMBL11104551
• UREA,1,1,3,3-TETRAMETHYL,2-THIO
• EN300-42417
• H10721
• TETRAMETHYLTHIOUREA [HSDB]
• InChI=1/C5H12N2S/c1-6(2)5(8)7(3)4/h1-4H
• NSC 102499
• UNII-J6T67A1P72
• BRN 1744916
• AB01334043-02
• Tetramethylthiourea, 98%
• NSC102499
• NSC-102499
• CHEBI:191168
• N,N',N'-Tetramethylthiourea
• +Expand

• MDL： MFCD00008324
• InChIKey： MNOILHPDHOHILI-UHFFFAOYSA-N
• Inchi： 1S/C5H12N2S/c1-6(2)5(8)7(3)4/h1-4H3
• SMILES： S=C(N(C([H])([H])[H])C([H])([H])[H])N(C([H])([H])[H])C([H])([H])[H]
• BRN： 1744916

Computed Properties

• Exact Mass: 132.07200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.072119
• Heavy Atom Count: 8
• Complexity: 78.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 38.6

Experimental Properties

• LogP: 0.39450
• PSA: 38.57000
• Refractive Index: 1.5300 (estimate)
• Water Partition Coefficient: 32 g/L (20 ºC)
• Boiling Point: 243°C(lit.)
• Melting Point: 77.0 to 80.0 deg-C
• Flash Point: 190 ºC
• Solubility: 32g/l
• Color/Form: Yellowish block
• Solubility: Soluble in water
• Density: 1.005 (estimate)

Tetramethylthiourea Security Information

• Symbol: GHS07
• RTECS：YU2750000
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Prompt：warning
• Storage Condition：2-8°C
• Risk Phrases： 22
• Signal Word：Warning
• TSCA：Yes

Tetramethylthiourea Customs Data

• HS CODE：29309070
• Customs Data：

  China Customs Code:

  2930909090

  Overview:

  2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds